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Cat. No.: B033193 Get Quote

An In-depth Technical Guide to 1-Bromopyrene: Properties, Synthesis, and Applications

Introduction
1-Bromopyrene (CAS No. 1714-29-0) is a brominated polycyclic aromatic hydrocarbon (PAH)

derived from pyrene.[1][2] It serves as a crucial intermediate and building block in organic

synthesis and materials science.[3][4] Its unique photophysical properties, stemming from the

extended π-conjugated system of the pyrene core, make it a valuable precursor for a wide

range of functional materials.[3] This technical guide provides a comprehensive overview of the

physical and chemical properties, experimental protocols for its synthesis, and key applications

of 1-Bromopyrene for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
1-Bromopyrene typically appears as a white to pale yellow or light brown crystalline powder.[5]

[6] It is a relatively stable solid at room temperature.[5] While insoluble in water, it shows

solubility in various organic solvents, including chloroform, dichloromethane, and DMSO, with

limited solubility in methanol.[5][6][7]

Table 1: Physical and Chemical Properties of 1-Bromopyrene
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Property Value References

Molecular Formula C₁₆H₉Br [1][8][9]

Molecular Weight 281.15 g/mol [1][5][8][10]

Appearance White to yellow to tan powder [1][5][6]

Melting Point 102-105 °C [1][5][7]

Boiling Point 255 °C at 7 mmHg [1][7][11]

Density ~1.578 g/cm³ [1]

Refractive Index ~1.858 [1]

Solubility
Soluble in chloroform, DMSO;

Slightly soluble in methanol
[5][6][7]

CAS Number 1714-29-0 [1][8][9]

Spectroscopic Data
The structural and electronic properties of 1-Bromopyrene have been characterized using

various spectroscopic techniques.

Table 2: Spectroscopic Data for 1-Bromopyrene
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Technique Data Highlights References

¹H NMR

(400 MHz, CDCl₃) δ: 7.99–

8.06 (m, 3H), 8.09 (d, J = 8.9

Hz, 1H), 8.17 (d, J = 9.2 Hz,

1H), 8.20–8.24 (m, 3H), 8.43

(d, J = 9.2 Hz, 1H)

[12][13]

¹³C NMR

(100 MHz, CDCl₃) δ: 120.0,

124.1, 125.6, 125.7, 125.9,

126.0, 126.1, 126.6, 127.2,

127.8, 129.1, 129.7, 130.1,

130.7, 131.1, 131.3

[12][14]

IR Spectroscopy

(ATR) ν: 3047, 1588, 1481,

1429, 1015, 966, 835, 751,

706 cm⁻¹

[12]

Mass Spectrometry
Monoisotopic Mass:

279.98876 Da
[10]

UV-Vis

Gas-phase UV absorption

spectra have been studied at

elevated temperatures.

[7]

Experimental Protocols
The synthesis of 1-Bromopyrene typically involves the electrophilic bromination of pyrene.[5]

Several methods have been reported, offering different yields and scalability.[2][3][12]

Protocol 1: Synthesis using N-Bromosuccinimide (NBS)
This widely cited method utilizes NBS as the brominating agent in an organic solvent like N,N-

dimethylformamide (DMF).[5][7]

Methodology:

Dissolve pyrene (1.0 mmol) in anhydrous DMF (10 mL) in a round-bottomed flask.[7]
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Slowly add a solution of N-bromosuccinimide (NBS) (1.05 mmol) in anhydrous DMF (5 mL)

dropwise to the pyrene solution.[7]

Stir the reaction mixture at room temperature for 24 hours.[7]

After the reaction is complete, pour the mixture into deionized water (50 mL).[7]

Extract the product with dichloromethane (3 x 100 mL).[7]

Combine the organic phases, wash thoroughly with deionized water, and dry over anhydrous

magnesium sulfate (MgSO₄).[7]

Remove the solvent under reduced pressure to yield the crude product as a light yellow

solid.[7]

Purify the crude product by recrystallization from hexane to obtain pure 1-Bromopyrene.[5]

[7]

Protocol 2: Synthesis using HBr and H₂O₂
This protocol provides a simple and chromatography-free procedure for larger-scale synthesis.

[2][12]

Methodology:

In a three-necked round-bottom flask, combine pyrene (49.44 mmol) with a 1:1 v/v mixture of

MeOH/Et₂O (125 mL).[2]

Add HBr (48% w/w aqueous solution, 54.39 mmol) dropwise to the mixture.[2]

Cool the resulting mixture to 15 °C using an ice-water bath and stir for 10 minutes.[2][12]

Add H₂O₂ (30% w/w aqueous solution, 51.92 mmol) dropwise over 30 minutes.[2]

Stir the mixture overnight under a nitrogen atmosphere.[2]

Collect the precipitate by filtration and wash with a small amount of cold ethanol and diethyl

ether to yield the final product.[2]
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Key Applications in Research and Drug
Development
1-Bromopyrene is a versatile compound with applications spanning materials science,

analytical chemistry, and biological research.[1]

Organic Electronics: It is a key intermediate in the synthesis of advanced materials for

Organic Light-Emitting Diodes (OLEDs) and organic semiconductors.[1][4][5] The bromo-

group allows for further functionalization through cross-coupling reactions to create complex,

tailored molecules.[4]

Fluorescent Probes: The pyrene core exhibits unique fluorescence properties, including the

ability to form excimers. This makes 1-Bromopyrene a useful starting material for

developing fluorescent probes and sensors for detecting various analytes.[1][4][15]

Biological and Toxicological Research: As a representative brominated PAH, 1-
Bromopyrene is used in studies to understand the cellular effects, DNA damage, and

toxicology of this class of environmental contaminants.[1][15][16] It has been utilized in

studies on the cleavage of DNA and in the preparation of DNA base analogs.[16][17]

Pharmaceutical Development: It serves as an intermediate in the synthesis of various

pharmaceutical compounds, aiding in the creation of new drug candidates.[1]

Process Visualization: Synthesis and Purification
Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 1-
Bromopyrene.
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Start: Reagents
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Caption: Workflow for the synthesis and purification of 1-Bromopyrene.
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Safety and Handling
1-Bromopyrene is classified as a hazardous substance. It is known to cause skin irritation

(H315) and serious eye irritation (H319).[18][19] It may also cause respiratory irritation (H335).

[18][19]

Precautionary Measures:

Handling: Use only in a well-ventilated area or outdoors.[19][20] Avoid breathing dust, fumes,

or spray.[18][19] Wash hands and any exposed skin thoroughly after handling.[18]

Personal Protective Equipment (PPE): Wear protective gloves, eye protection (eyeshields),

and appropriate respiratory protection (e.g., N95 dust mask).[20][21]

Storage: Store in a cool, dry, and dark place in a well-sealed container at room temperature.

[6][7]

First Aid: In case of skin contact, wash with plenty of soap and water.[18] If in eyes, rinse

cautiously with water for several minutes.[18][19] If inhaled, move the person to fresh air.[18]

[19] Seek medical attention if irritation persists or if you feel unwell.[19][20]

Conclusion
1-Bromopyrene is a high-value chemical intermediate with well-defined physical and chemical

properties.[5] Its utility as a precursor in the synthesis of organic semiconductors, fluorescent

materials, and complex molecular architectures underscores its importance in both academic

research and industrial applications.[1][5] The availability of robust and scalable synthetic

protocols allows for its reliable production, facilitating further exploration of pyrene-based

derivatives in drug discovery, materials science, and beyond. Proper adherence to safety

protocols is essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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